Cas no 13478-16-5 (Magnesium Ammonium Phosphate Hexahydrate)

Magnesium Ammonium Phosphate Hexahydrate (MgNH₄PO₄·6H₂O) is a crystalline compound primarily used in analytical chemistry and industrial applications. It is known for its role as a precipitating agent in gravimetric analysis, particularly for the quantitative determination of magnesium and phosphate ions. The compound forms characteristic white crystals with low solubility in water, ensuring precise separations. Its stable hexahydrate form facilitates consistent performance in laboratory settings. Additionally, it finds use in wastewater treatment for phosphate removal due to its selective precipitation properties. The high purity and predictable reactivity of Magnesium Ammonium Phosphate Hexahydrate make it a reliable choice for technical and research applications.
Magnesium Ammonium Phosphate Hexahydrate structure
13478-16-5 structure
Product Name:Magnesium Ammonium Phosphate Hexahydrate
CAS No:13478-16-5
MF:H8MgNO5P
MW:157.3459815979
MDL:MFCD00150461
CID:87011
Update Time:2025-10-25

Magnesium Ammonium Phosphate Hexahydrate Chemical and Physical Properties

Names and Identifiers

    • Ammonium magnesium phosphate
    • Ammonium magnesium phosphate hexahydrate
    • azanium,magnesium,phosphate,hexahydrate
    • AMMONIUM MAGNESIUM PHOSPHATE 6-HYDRATE
    • MAGNESIUM AMMONIUM PHOSPHATE HEXAHYDRATE
    • Ammonium magnesium phosphate hydrate 99.997% trace metals basis
    • AMMONIUM MAGNESIUM PHOSPHATE HEXAHYDRATE ISO 9001:2015 REACH
    • AMMONIUM MAGNESIUM PHOSPHATE HEXAHYDRATE 13478-16-5
    • Magnesium Ammonium Phosphate Hexahydrate
    • MDL: MFCD00150461
    • Inchi: 1S/Mg.H3N.H3O4P.H2O.2H/c;;1-5(2,3)4;;;/h;1H3;(H3,1,2,3,4);1H2;;
    • InChI Key: JCVLCZSGSQPJOT-UHFFFAOYSA-N
    • SMILES: P(O)(O)(O)=O.[Mg].N.O

Computed Properties

  • Exact Mass: 136.97300
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 36.8
  • Covalently-Bonded Unit Count: 9
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless orthorhombic crystals.
  • Density: 1,711 g/cm3
  • Melting Point: decomposes to Mg2P2O7℃ [HAW93]
  • Solubility: 酸水溶液(微溶)
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 96.47000
  • LogP: 0.27170
  • Solubility: Insoluble

Magnesium Ammonium Phosphate Hexahydrate Security Information

  • TSCA:Yes
  • Storage Condition:Refrigerator

Magnesium Ammonium Phosphate Hexahydrate Pricemore >>

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Additional information on Magnesium Ammonium Phosphate Hexahydrate

Magnesium Ammonium Phosphate Hexahydrate: A Comprehensive Overview

Magnesium Ammonium Phosphate Hexahydrate, also known by its CAS number 13478-16-5, is a unique compound with significant applications in various fields. This compound, often abbreviated as MAP or MAP·6H₂O, is a hydrated salt consisting of magnesium, ammonium, and phosphate ions. Its chemical formula is MgNH₄PO₄·6H₂O, and it is widely recognized for its role in agriculture, particularly as a fertilizer. The compound's structure and properties make it highly soluble in water, which enhances its effectiveness in delivering essential nutrients to plants.

Recent studies have highlighted the importance of Magnesium Ammonium Phosphate Hexahydrate in sustainable agriculture. Researchers have found that this compound can significantly improve soil fertility and plant growth when used as a balanced nutrient source. Unlike traditional fertilizers that may deplete soil over time, Magnesium Ammonium Phosphate Hexahydrate provides a slow-release mechanism, ensuring that nutrients are available to plants over an extended period. This characteristic not only optimizes crop yields but also reduces the environmental impact associated with excessive nutrient runoff.

The synthesis of Magnesium Ammonium Phosphate Hexahydrate involves a straightforward chemical reaction between magnesium salts, ammonium salts, and phosphoric acid. The process typically occurs under controlled conditions to ensure the formation of the hexahydrate structure. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of renewable resources and waste materials as precursors, reducing the overall carbon footprint of its production.

In addition to its agricultural applications, Magnesium Ammonium Phosphate Hexahydrate has found uses in other industries. In the pharmaceutical sector, it is employed as a buffering agent and stabilizer due to its ability to maintain pH balance and prevent degradation of active ingredients. Furthermore, it has been investigated for potential applications in water treatment, where it can act as a coagulant or flocculant to remove impurities from water.

One of the most promising areas of research involving Magnesium Ammonium Phosphate Hexahydrate is its role in enhancing plant resilience against environmental stressors. Studies have shown that when applied as a foliar spray or soil amendment, this compound can improve plants' resistance to drought, salinity, and temperature fluctuations. This property makes it an invaluable tool in regions facing climate change challenges.

The global demand for sustainable agricultural solutions has driven increased interest in Magnesium Ammonium Phosphate Hexahydrate. As consumers become more conscious of environmental issues, there is a growing preference for eco-friendly fertilizers that minimize harm to ecosystems. The compound's ability to provide essential nutrients without causing long-term soil degradation aligns perfectly with these consumer preferences.

In conclusion, Magnesium Ammonium Phosphate Hexahydrate (CAS No: 13478-16-5) is a versatile compound with wide-ranging applications across multiple industries. Its role in sustainable agriculture, coupled with advancements in its production methods and innovative uses, positions it as a key player in addressing future challenges related to food security and environmental conservation.

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